Cas no 1105675-61-3 (tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate)

• Product Name: tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate
• CAS No: 1105675-61-3
• MF: C₁₇H₂₇BN₂O₅
• MW: 350.217684984207
• MDL: MFCD11857618
• CID: 1071632
• PubChem ID: 329770978
• Update Time: 2025-11-06

tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-Butyl 5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate
• tert-butyl N-[5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• A-5944
• DTXSID90673828
• AKOS015851614
• tert-Butyl 5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate, AldrichCPR
• 1105675-61-3
• tert-Butyl [5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• CS-0175420
• DB-060009
• MFCD11857618
• tert-Butyl(5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate

• MDL： MFCD11857618
• Inchi： 1S/C17H27BN2O5/c1-15(2,3)23-14(21)20-11-9-19-10-12(22-8)13(11)18-24-16(4,5)17(6,7)25-18/h9-10H,1-8H3,(H,20,21)
• InChI Key： SMZCWXDCKVKEMX-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CN=CC=2NC(=O)OC(C)(C)C)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 350.20100
• Monoisotopic Mass: 350.2013021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.91000
• LogP: 2.80940

tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate

tert-Butyl 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate (CAS No. 1105675-61-3)

The compound tert-butyl 5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate (CAS No. 1105675-61-3) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methoxy group and a boron-containing dioxaborolane moiety. The presence of these functional groups makes it a versatile building block for constructing advanced materials and functional molecules.

Recent studies have highlighted the importance of dioxaborolane moieties in facilitating cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The tert-butyl protecting group further enhances the stability and reactivity of the compound during synthetic procedures. This compound has been utilized in the synthesis of various heterocyclic frameworks, which are critical components in drug discovery and advanced materials research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methoxy group and subsequent coupling with the dioxaborolane moiety are carried out under precise reaction conditions to ensure high yields and purity. The use of modern catalytic systems has significantly improved the efficiency of these reactions, making this compound more accessible for large-scale applications.

In terms of applications, this compound has found significant use in the development of boron-containing polymers, which exhibit unique electronic and optical properties. These polymers are being explored for their potential in organic electronics, including applications in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, the compound serves as an intermediate in the synthesis of bioactive molecules, where its structural complexity provides a platform for exploring novel pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These studies have provided valuable insights into its potential applications in areas such as catalysis and energy storage. Furthermore, its compatibility with various functionalization strategies makes it an ideal candidate for developing next-generation materials with tailored properties.

In conclusion, tert-butyl 5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylcarbamate (CAS No. 1105675-61_3) is a pivotal compound in modern organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers across diverse fields. As ongoing research continues to uncover new applications and synthetic routes for this compound, its role in advancing materials science and drug discovery is expected to grow significantly.